Cas no 56469-02-4 (5-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 56469-02-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD02258901
• CID: 366860
• PubChem ID: 13236663
• Update Time: 2025-04-19

5-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-5-hydroxy-1(2H)-isoquinolinone
• 1(2H)-Isoquinolinone,3,4-dihydro-5-hydroxy-
• 5-HYDROXY-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ONE
• 5-hydroxy-3,4-dihydroisoquinolin-1(2H)-one
• 3,4-dihydro-5-hydroxy-1(2H)-isoquinoline
• 5-Hydroxy-1,2,3,4-tetrahydro-1-(2H) isoquinolone
• 5-hydroxy-3-4-dihydro-2H isoquinolin-1-one
• F2135-0735
• 5-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one
• 56469-02-4
• BENZYLTRIETHYLAMMONIUMIODIDE
• CS-0071856
• SCHEMBL8052967
• EN300-236259
• AKOS005208201
• SB37693
• 5-hydroxy-3,4-dihydro-2H-isoquinolin-1-one;3,4-Dihydro-5-hydroxy-1(2H)-isoquinolinone
• AM807179
• DTXSID20530894
• FT-0691982
• CMNQIVHHHBBVSC-UHFFFAOYSA-N
• A8095
• 1(2H)-Isoquinolinone, 3,4-dihydro-5-hydroxy-
• DS-14358
• SCHEMBL830807
• A831057
• MFCD02258901
• AC-10041
• F11844
• BBL101723
• STL555520
• BDBM50453724
• CHEMBL5268593

• MDL： MFCD02258901
• Inchi： 1S/C9H9NO2/c11-8-3-1-2-7-6(8)4-5-10-9(7)12/h1-3,11H,4-5H2,(H,10,12)
• InChI Key： CMNQIVHHHBBVSC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C(NCCC=21)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 473.9°C at 760 mmHg
• Flash Point: 240.4±28.7 °C
• Refractive Index: 1.604
• PSA: 49.33000
• LogP: 1.00690
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-hydroxy-1,2,3,4-tetrahydroisoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives